2-amino-6-tert-butyl-N-cyclopropyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: 2-amino-6-tert-butyl-N-cyclopropyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C16H24N2OS/c1-16(2,3)9-4-7-11-12(8-9)20-14(17)13(11)15(19)18-10-5-6-10/h9-10H,4-8,17H2,1-3H3,(H,18,19)
• InChI Key: WFBIRXFOCFDIGJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC2=C(C1)SC(=C2C(=O)NC3CC3)N
• Molecular Formula: C16H24N2OS
• Molecular Weight: 292.4 g/mol
• CAS No.: 590352-38-8

Description

2-Amino-6-tert-butyl-N-cyclopropyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a useful research chemical. It is used in proteomics research.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI code: 1S/C18H29N2OS/c1-18(2,3)11-8-9-13-14(10-11)22-16(19)15(13)17(21)20-12-6-4-5-7-12/h11-12,22H,4-10,19H2,1-3H3,(H,20,21). This code provides a textual representation of the molecule’s structure, including the arrangement of atoms and the bonds between them.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 321.51. It is recommended to be stored at a temperature of 28°C.

Scientific Research Applications

Biologically Active Derivatives

Azomethine derivatives of 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, which include 2-amino-6-tert-butyl-N-cyclopropyl variant, are investigated for their biological activity. These compounds are precursors of biologically active compounds and show potential in cytostatic, antitubercular, and anti-inflammatory activities. Research focuses on optimizing synthesis methods and analyzing these substances using high-performance liquid chromatography (HPLC) (Chiriapkin, Kodonidi, & Larsky, 2021).

Antibacterial and Antifungal Activities

Thiophene-3-carboxamide derivatives, including 2-amino-6-tert-butyl-N-cyclopropyl variant, exhibit antibacterial and antifungal activities. Studies on these compounds highlight their molecular conformation and the absence of significant intermolecular interactions, which could be essential for their biological activities (Vasu, Nirmala, Chopra, Mohan, & Saravanan, 2005).

Thienopyrimidine Synthesis

Investigations into novel transformations of the amino and carbonyl/nitrile groups in Gewald thiophenes, including 2-amino-thiophene-3-carboxamides, aim to synthesize thienopyrimidines. These studies explore various chemical reactions to develop new derivatives and their potential applications in medicinal chemistry (Pokhodylo, Shyyka, Savka, & Obushak, 2010).

Antitumor Activity

Research on thiophene derivatives synthesized from 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has shown significant antitumor effects. This suggests their potential as innovative anti-cancer agents, highlighting the importance of these compounds in the development of new therapeutic strategies (Ostapiuk, Frolov, & Matiychuk, 2017).

Antiarrhythmic and Antianxiety Activities

Novel thiophene derivatives, including those synthesized from 2-amino-4,5,6,7-tetrahydro-N-phenylbenzo[b]thiophene-3-carboxamide, have been explored for their antiarrhythmic, serotonin antagonist, and antianxiety activities. These studies provide insights into the potential therapeutic applications of these compounds in treating various conditions (Amr, Sherif, Assy, Al-Omar, & Ragab, 2010).

Mechanism of Action

The mechanism of action of this compound is not specified in the available resources. Its use in proteomics research suggests that it may interact with proteins in some way, but the specifics would depend on the context of the research.